Cas no 40782-54-5 (Benzoyl chloride,4-(heptyloxy)-)

Benzoyl chloride,4-(heptyloxy)- structure
40782-54-5 structure
Product Name:Benzoyl chloride,4-(heptyloxy)-
CAS No:40782-54-5
MF:C14H19ClO2
MW:254.752463579178
CID:329359
PubChem ID:2724182
Update Time:2025-04-19

Benzoyl chloride,4-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 4-heptoxybenzoyl chloride
    • 4-N-HEPTYLOXYBENZOYL CHLORIDE
    • Benzoyl chloride,4-(heptyloxy)-
    • p-(Heptyloxy)benzoyl Chloride
    • 4-(Heptyloxy)benzoic chloride
    • 4-(n-heptyloxy)benzoyl chloride
    • 4-heptyloxy benzoyl chloride
    • 4-heptyloxybenzoic acid chloride
    • EINECS 255-077-5
    • p-heptyloxybenzoyl chloride
    • 4-(Heptyloxy)benzoyl chloride
    • DTXSID70961199
    • 4-n-Heptyloxybenzoylchloride
    • FT-0616778
    • SCHEMBL1019300
    • Benzoyl chloride, 4-(heptyloxy)-
    • NS00056400
    • AKOS015889284
    • 4-Heptyloxybenzoyl chloride
    • 40782-54-5
    • Inchi： 1S/C14H19ClO2/c1-2-3-4-5-6-11-17-13-9-7-12(8-10-13)14(15)16/h7-10H,2-6,11H2,1H3
    • InChI Key： OTHIDQZVUQAMEW-UHFFFAOYSA-N
    • SMILES： ClC(C1C=CC(=CC=1)OCCCCCCC)=O

Computed Properties

  • Exact Mass: 254.10700
  • Monoisotopic Mass: 254.107358
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Transparent light yellow liquid
  • Density: 1.061 g/mL at 25 °C(lit.)
  • Melting Point: 226-227 ºC
  • Boiling Point: 226-227 °C30 mm Hg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.533(lit.)
  • PSA: 26.30000
  • LogP: 4.41480

Benzoyl chloride,4-(heptyloxy)- Security Information

  • Hazardous Material transportation number：UN 3265 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34-36/37
  • Safety Instruction： S26; S27; S28; S36/37/39; S45
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：III
  • Packing Group：III
  • Risk Phrases：R34; R36/37

Benzoyl chloride,4-(heptyloxy)- Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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